Cas no 61465-98-3 (Ethanone, 2-(7-methylquinolinyl)-1-(2,3,4-trihydroxyphenyl)-)

• Product Name: Ethanone, 2-(7-methylquinolinyl)-1-(2,3,4-trihydroxyphenyl)-
• CAS No: 61465-98-3
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 478336
• PubChem ID: 71395601
• Update Time: 2025-04-19

Ethanone, 2-(7-methylquinolinyl)-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(7-methylquinolinyl)-1-(2,3,4-trihydroxyphenyl)-
• 2-(7-methylquinolin-2-yl)-1-(2,3,4-trihydroxyphenyl)ethanone
• 61465-98-3
• 2-(7-Methylquinolin-2-yl)-1-(2,3,4-trihydroxyphenyl)ethan-1-one
• DTXSID10817207

• Inchi： 1S/C18H15NO4/c1-10-2-3-11-4-5-12(19-14(11)8-10)9-16(21)13-6-7-15(20)18(23)17(13)22/h2-8,20,22-23H,9H2,1H3
• InChI Key： BSOJMKSIQIMYEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1O)O)O)CC1C=CC2C=CC(C)=CC=2N=1

Computed Properties

• Exact Mass: 309.10015
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.65